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Compound of Interest

Compound Name: N,N-Dibutylformamide

Cat. No.: B1630514

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical waste is a critical component of laboratory safety and environmental
responsibility. N,N-Dibutylformamide, a versatile solvent, requires careful management due to
its potential hazards. This guide provides essential, step-by-step procedures for its safe
disposal, ensuring compliance with safety protocols and regulatory standards.

Immediate Safety and Hazard Profile

N,N-Dibutylformamide is classified as a hazardous substance. It is harmful if swallowed and
toxic in contact with skin, causing skin and serious eye irritation.[1][2] Furthermore, it is harmful
to aquatic life with long-lasting effects.[3][4] Therefore, it is imperative that this chemical be
disposed of as hazardous waste and not discharged into sewer systems or regular trash.[5]

Step-by-Step Disposal Protocol

The disposal of N,N-Dibutylformamide should always be conducted in accordance with your
institution's Environmental Health and Safety (EHS) guidelines. The following is a general
procedural framework:

Step 1: Waste Identification and Segregation

o Clearly identify N,N-Dibutylformamide waste. This includes pure, unused product,
contaminated solutions, and any materials used for spill cleanup (e.g., absorbent pads).
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e Do not mix N,N-Dibutylformamide with incompatible waste streams. It should be kept
separate from acids, bases, strong oxidizing agents, and strong reducing agents.[2]

Step 2: Container Selection and Management

e Use a chemically compatible container for waste accumulation. A high-density polyethylene
(HDPE) or glass container with a secure, tight-fitting screw cap is recommended.

e The container must be in good condition, free of leaks or cracks.

o Keep the waste container closed at all times, except when adding waste.

Step 3: Labeling the Hazardous Waste Container

Proper labeling is crucial for safety and regulatory compliance. The label must be securely
affixed to the container as soon as the first drop of waste is added. The label should include the
following information:

e The words "Hazardous Waste" prominently displayed.

o Full Chemical Name: N,N-Dibutylformamide. Avoid using abbreviations or chemical
formulas.

e Hazard Identification: Indicate the primary hazards, such as "Toxic" and "Irritant.”

e Generator Information: The name and contact information of the principal investigator or
laboratory responsible for the waste.

Step 4: Temporary Storage in a Satellite Accumulation Area (SAA)

o Store the labeled waste container in a designated Satellite Accumulation Area (SAA). This
area must be at or near the point of generation and under the control of the laboratory
personnel.

e The SAA should be a secondary containment unit (e.g., a chemical-resistant tray or tub) to
prevent the spread of potential spills.
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» Ensure proper segregation of incompatible wastes within the SAA.

Step 5: Arranging for Disposal

e Once the waste container is full, or before the accumulation time limit is reached, contact

your institution's EHS department to schedule a waste pickup.

e Do not exceed the quantity limits for SAAs (see table below). If the limit is exceeded, the

container must be dated and moved to a central accumulation area within three days.[3][6]

o Follow your EHS department's specific procedures for requesting a pickup, which may

involve an online form or a direct call.

Quantitative Disposal and Storage Limits

The following table summarizes key quantitative limits for the temporary storage of hazardous

waste in a Satellite Accumulation Area.

Regulation/Guideline

Parameter Limit

Reference
Maximum Volume of Non- U.S. Environmental Protection
Acute Hazardous Waste per 55 gallons Agency (EPA) - 40 CFR

SAA

262.15

Maximum Volume of Acutely
Hazardous Waste per SAA

1 quart (liquid) or 1 kg (solid)

U.S. Environmental Protection
Agency (EPA) - 40 CFR
262.15

Maximum Accumulation Time
in SAA

Up to one year, provided the
quantity limits are not

exceeded.

California Code of Regulations
(CCR), Title 22, Section
66262.15

Time to Move Excess Waste
from SAA

Within 3 consecutive calendar
days of exceeding the quantity

limit.

Virginia Department of
Environmental Quality; ADEQ

Guidance

Note on EPA Waste Code and Reportable Quantity: A specific EPA hazardous waste code for

N,N-Dibutylformamide is not explicitly listed. It would likely be classified under a generic code
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for toxic organic liquid waste. Similarly, a specific Reportable Quantity (RQ) under the
Comprehensive Environmental Response, Compensation, and Liability Act (CERCLA) has not
been established for this compound. Always consult with your EHS department for guidance on
proper waste classification and reporting.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational flow for the proper
disposal of N,N-Dibutylformamide.
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N,N-Dibutylformamide Disposal Workflow
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N,N-Dibutylformamide Disposal Workflow
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of
N,N-Dibutylformamide, protecting both personnel and the environment. Always prioritize your
institution's specific EHS protocols and consult with them for any questions or clarification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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